Cas no 1171182-95-8 (1-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-3-(2-methoxyphenyl)urea)

• Product Name: 1-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-3-(2-methoxyphenyl)urea
• CAS No: 1171182-95-8
• MF: C₂₂H₃₀N₄O₂
• MW: 382.499205112457
• CID: 5508170
• Update Time: 2025-07-14

1-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-3-(2-methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-[2-[4-(dimethylamino)phenyl]-2-(1-pyrrolidinyl)ethyl]-N'-(2-methoxyphenyl)-
• 1-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-3-(2-methoxyphenyl)urea

• Inchi： 1S/C22H30N4O2/c1-25(2)18-12-10-17(11-13-18)20(26-14-6-7-15-26)16-23-22(27)24-19-8-4-5-9-21(19)28-3/h4-5,8-13,20H,6-7,14-16H2,1-3H3,(H2,23,24,27)
• InChI Key： FULHDPGLMZEWEN-UHFFFAOYSA-N
• SMILES： N(CC(C1=CC=C(N(C)C)C=C1)N1CCCC1)C(NC1=CC=CC=C1OC)=O

Computed Properties

• Exact Mass: 382.237
• Monoisotopic Mass: 382.237
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-3-(2-methoxyphenyl)urea

1-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-3-(2-methoxyphenyl)urea: A Comprehensive Overview

1-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-3-(2-methoxyphenyl)urea (CAS No. 1171182-95-8) is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound, often referred to by its CAS number 1171182-95-8, is a urea derivative that features a unique combination of aromatic and heterocyclic moieties, making it a subject of interest for both academic research and industrial applications.

The structure of 1-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-3-(2-methoxyphenyl)urea can be broken down into several key components. The central urea group is flanked by two distinct substituents: one is a 2-methoxyphenyl group, and the other is a 2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, which are crucial for its potential applications.

In the realm of medicinal chemistry, 1-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-3-(2-methoxyphenyl)urea has been studied for its potential as a therapeutic agent. Recent research has highlighted its ability to modulate various biological pathways, including those involved in neurodegenerative diseases and cancer. For instance, studies have shown that this compound can inhibit the activity of specific enzymes, such as protein kinases, which are implicated in the progression of these diseases.

The pharmacological profile of 1-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-3-(2-methoxyphenyl)urea has been extensively characterized through in vitro and in vivo experiments. In vitro studies have demonstrated its potent inhibitory effects on enzyme activity, while in vivo studies have shown promising results in animal models of disease. These findings suggest that this compound may have therapeutic potential in treating conditions such as Alzheimer's disease, Parkinson's disease, and certain types of cancer.

Beyond its medicinal applications, 1-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-3-(2-methoxyphenyl)urea has also been explored for its use in materials science. The unique combination of functional groups in this molecule makes it suitable for applications such as the development of new materials with enhanced properties. For example, researchers have investigated its use in the synthesis of polymers with improved mechanical strength and thermal stability.

The synthesis of 1-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-3-(2-methoxyphenyl)urea involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. The process typically begins with the preparation of the key intermediates, followed by their coupling to form the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound.

In terms of safety and handling, it is important to note that while 1-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-3-(2-methoxyphenyl)urea is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to minimize exposure risks.

The future prospects for 1-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-3-(2-methoxyphenyl)urea are promising. Ongoing research aims to further elucidate its mechanisms of action and optimize its properties for various applications. Additionally, efforts are being made to develop more cost-effective and scalable methods for its production, which could facilitate its broader adoption in both research and industry.

In conclusion, 1-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-3-(2-methoxyphenyl)urea (CAS No. 1171182-95-8) is a multifaceted compound with significant potential in multiple fields. Its unique chemical structure and biological activity make it an important subject of study for researchers and industry professionals alike. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.